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Compound of Interest

Compound Name: (S)-Styrene oxide

Cat. No.: B049447

(S)-Styrene oxide is a hazardous chemical that requires strict safety protocols in a laboratory
setting. This guide provides essential information for researchers, scientists, and drug
development professionals on its safe handling, personal protective equipment (PPE), and
disposal.

(S)-Styrene oxide is classified as a probable human carcinogen (Group 2A) by the
International Agency for Research on Cancer (IARC) and is recognized as a mutagen.[1] It is
harmful in contact with skin, causes serious eye irritation, and may cause an allergic skin
reaction.[2][3] Inhalation can lead to dizziness, drowsiness, and irritation of the respiratory tract.
[4] Therefore, all contact should be minimized, and stringent safety measures must be
implemented.

Hazard Summary

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b049447?utm_src=pdf-interest
https://www.benchchem.com/product/b049447?utm_src=pdf-body
https://www.benchchem.com/product/b049447?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1749.pdf
https://www.jefferson.edu/content/dam/academic/facilities-management/environmental-health-safety/biological-laboratory-chemical-safety/lab-guidelines-carcinogens.pdf
https://www.cdc.gov/niosh/npg/npgd0571.html
https://nuvestchem.com/wp-content/uploads/2018/06/MATERIAL-SAFETY-DATA-SHEET-STYRENE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Description

Carcinogenicity

Category 1B; May cause cancer.[1][2]

Acute Toxicity (Dermal)

Category 3 or 4; Toxic or harmful in contact with
skin.[1][2]

Eye Irritation

Category 2A; Causes serious eye irritation.[1][2]

Skin Sensitization

Category 1; May cause an allergic skin reaction.

[2]

Germ Cell Mutagenicity

Suspected of causing genetic defects.[2]

Specific Target Organ Toxicity

May cause drowsiness or dizziness (single
exposure) and may cause damage to the liver

through prolonged or repeated exposure.[2]

Occupational Exposure Limits (for Styrene as a proxy)

No specific occupational exposure limits (OELS) for (S)-Styrene oxide have been established

by major regulatory bodies. Therefore, the exposure limits for styrene are often used as a

conservative guideline.

Organization

Exposure Limit

100 ppm (8-hour TWA); 200 ppm (Ceiling); 600

OSHA (PEL) ppm (5-minute maximum peak in any 3-hour
period)
50 ppm (10-hour TWA); 100 ppm (15-minute
NIOSH (REL) ppm ( ) ppm {
STEL)
ACGIH (TLV) 20 ppm (8-hour TWA); 40 ppm (STEL)[1]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit.

Quantitative Toxicity Data
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Route of Exposure Species Value

Oral LD50 Rat 4290 mg/kgl[5]

Dermal LD50 Rabbit (male) 1060 mg/kg[1]
Inhalation LC50 Rat (male) > 500 ppm (4 hours)[5]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling (S)-Styrene oxide. The following table
summarizes the recommended PPE.
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] Specifications and Best
Body Part Recommended Protection .
Practices

Silver Shield®/4H® or Viton®
are recommended for handling
styrene and aromatic
hydrocarbons, offering

Hands Chemical Resistant Gloves breakthrough times OT ow'er 8
hours.[1] Double gloving is
advised.[6] Regularly inspect
gloves for signs of degradation
and change them immediately

if contaminated.

A disposable, one-piece,
close-fitting protective suit
(e.g., Tyvek®) is
recommended.[6] Lab coats

) . should be fully fastened.[7]

Body Protective Clothing _ _

Contaminated clothing should
be decontaminated or
disposed of as hazardous
waste and should not be taken

home.[4]

Use splash-proof safety

goggles.[1] A face shield
Safety Goggles and Face ] N
Eyes/Face Shield should be worn in addition to
ie
goggles when there is a risk of

splashing.[1]

Respiratory Respirator Work must be conducted in a
certified chemical fume hood.
[2][7] If there is a potential for
exposure above the OELs, a
NIOSH-approved respirator is
required. For concentrations
up to 500 ppm of styrene, a

chemical cartridge respirator
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with organic vapor cartridges is
recommended.[3] For higher
concentrations or in
emergency situations, a self-
contained breathing apparatus
(SCBA) is necessary.[1][3]

Operational Plan for Handling (S)-Styrene Oxide
Preparation and Engineering Controls

o Designated Area: All work with (S)-Styrene oxide must be conducted in a designated area,
such as a chemical fume hood, with restricted access.[7]

¢ Ventilation: Ensure the chemical fume hood is functioning correctly and has adequate airflow.
o Emergency Equipment: An eyewash station and safety shower must be readily accessible.

» Spill Kit: A spill kit containing absorbent materials (e.g., vermiculite, dry sand), and
appropriate PPE should be available.[8]

Handling and Experimental Protocol

o Personal Protective Equipment: Before handling, don all required PPE as outlined in the
table above.

e Weighing and Transferring: Conduct all weighing and transferring of (S)-Styrene oxide
within the chemical fume hood to minimize exposure to vapors.[9] Use a secondary
container when transporting the chemical within the lab.[6][7]

» Avoid Incompatibilities: (S)-Styrene oxide is incompatible with strong oxidizing agents,
acids, and bases.[1] Keep it away from heat, sparks, and open flames.[3][10]

e Minimize Aerosol Generation: Take care to avoid the generation of aerosols during handling.

[2]

e Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with
soap and water.[2]
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Disposal Plan

As a probable carcinogen, the disposal of (S)-Styrene oxide and all contaminated materials
must be handled with extreme care and in accordance with all local, state, and federal
regulations.

Waste Segregation and Collection

» Dedicated Waste Containers: Use clearly labeled, sealed, and leak-proof containers for all
(S)-Styrene oxide waste, including empty containers, contaminated PPE, and spill cleanup
materials.[8][9]

o Labeling: The waste container must be labeled as "Hazardous Waste - Carcinogen™" and list "
(S)-Styrene oxide" as a component.[9]

Decontamination

e Glassware and Equipment: All glassware and equipment that have come into contact with
(S)-Styrene oxide must be decontaminated before reuse or disposal. This can be done by
rinsing with a suitable solvent (e.g., acetone) within the fume hood. The solvent rinse should
be collected as hazardous waste.

o Work Surfaces: Decontaminate the work area within the fume hood after each use.

Final Disposal

* Incineration: The recommended method of disposal for (S)-Styrene oxide is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[3]

o Professional Disposal Service: Contact your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company for pickup and disposal
of the waste.[2][6] Do not attempt to dispose of this chemical down the drain.[3]

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.[11]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them one to two glasses of water to dilute the chemical. Seek immediate medical
attention.[11]

o Spill: Evacuate the area and restrict access. Remove all ignition sources.[8] Wearing
appropriate PPE, absorb the spill with an inert material and place it in a sealed container for
disposal.[8] Ventilate the area. For large spills, contact your institution's EHS department.

Workflow for Safe Handling of (S)-Styrene Oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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